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Compound of Interest

Compound Name: Pimeloyl chloride

Cat. No.: B089887

For researchers and professionals in polymer chemistry and drug development, the selection of
appropriate bifunctional monomers is critical to achieving desired material properties. Sebacoyl
chloride and pimeloyl chloride, both diacyl chlorides, serve as key building blocks in the
synthesis of polyamides and other polymers. This guide provides an objective comparison of
their performance, supported by available data, to inform selection for specific research and
development applications.

Chemical and Physical Properties

A fundamental comparison begins with the intrinsic properties of sebacoyl chloride and
pimeloyl chloride. These properties influence their reactivity, handling, and the characteristics
of the resulting polymers.
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Property Sebacoyl Chloride Pimeloyl Chloride Reference

Chemical Formula C10H16Cl202 C7H10CI202 [1]

Molecular Weight 239.14 g/mol 197.06 g/mol [1]

Structure CICO(CH2)sCOCI CICO(CH2)sCOCI [1]
Colorless to light o

Appearance T Colorless liquid [1]
yellow oily liquid

Boiling Point 220 °C at 75 mmHg 113 °C at 5 mmHg [1]

Melting Point -2.5°C Not readily available [1]

Density 1.121 g/mL at 25 °C 1.205 g/mL at 25 °C [1]
Soluble in

Solubility hydrocarbons and Not readily available [1]
ethers
Highly reactive with ) ) )

o _ Highly reactive with
Reactivity nucleophiles; [21[31[4]

hydrolyzes in water

nucleophiles

Performance in Interfacial Polymerization

Interfacial polymerization is a common application for both sebacoyl chloride and pimeloyl

chloride, particularly in the synthesis of polyamides (nylons). The choice of diacyl chloride

significantly impacts the properties of the resulting polymer.

Reactivity and Polymerization Kinetics

Both sebacoyl chloride and pimeloyl chloride are highly reactive due to the presence of the

acyl chloride functional groups.[4] The carbonyl carbon is highly electrophilic, readily

undergoing nucleophilic attack by amines. The primary difference in reactivity would stem from

the length of the aliphatic chain, which can have a subtle effect on the solubility and diffusion of

the monomer at the interface of the two immiscible solvents used in interfacial polymerization.

Generally, both are expected to exhibit rapid polymerization kinetics.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://en.wikipedia.org/wiki/Sebacoyl_chloride
https://en.wikipedia.org/wiki/Sebacoyl_chloride
https://en.wikipedia.org/wiki/Sebacoyl_chloride
https://en.wikipedia.org/wiki/Sebacoyl_chloride
https://en.wikipedia.org/wiki/Sebacoyl_chloride
https://en.wikipedia.org/wiki/Sebacoyl_chloride
https://en.wikipedia.org/wiki/Sebacoyl_chloride
https://en.wikipedia.org/wiki/Sebacoyl_chloride
https://www.benchchem.com/product/b094701
https://community.preproom.org/index.php?threads/sebacoyl-chloride.16314/
https://brainly.com/question/48417000
https://www.benchchem.com/product/b089887?utm_src=pdf-body
https://www.benchchem.com/product/b089887?utm_src=pdf-body
https://www.benchchem.com/product/b089887?utm_src=pdf-body
https://brainly.com/question/48417000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Properties of Resulting Polyamides

When reacted with a diamine such as hexamethylenediamine (HMD), sebacoyl chloride and
pimeloyl chloride yield Nylon 6,10 and Nylon 6,7, respectively. The number of carbon atoms
in the diacyl chloride directly influences the properties of the resulting polyamide.

Nylon 6,10 (from Nylon 6,7 (from
Property ] . ] Reference
Sebacoyl Chloride) Pimeloyl Chloride)

[- [-
Repeating Unit NH(CH2)sNHCO(CH2)  NH(CH:)sNHCO(CH2)  [5]
sCO-]n sCO-]n

) ) Higher than Nylon
Melting Point ~220 °C ] [6]
6,10 (estimated)

) ) Lower than shorter- Higher than Nylon
Moisture Absorption ] ) [61[71[8]
chain nylons 6,10 (estimated)

] High tensile strength Expected to have high
Mechanical Strength N ] [5119][10]
and durability tensile strength

o . Expected to be more
Flexibility Good flexibility o [8]
rigid than Nylon 6,10

Generally, a shorter diacyl chloride like pimeloyl chloride will result in a higher density of
amide linkages per unit length of the polymer chain. This increased density of hydrogen
bonding between polymer chains is expected to lead to a higher melting point and increased
rigidity compared to the polymer derived from the longer-chain sebacoyl chloride. Conversely,
the longer hydrocarbon chain in Nylon 6,10 contributes to lower moisture absorption and
greater flexibility.[6][7][8]

Experimental Protocols

The following is a detailed methodology for the synthesis of a polyamide via interfacial
polymerization, a technique applicable to both sebacoyl chloride and pimeloyl chloride.

Interfacial Polymerization of Nylon 6,10
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This protocol describes the synthesis of Nylon 6,10 from sebacoy! chloride and

hexamethylenediamine, famously known as the "nylon rope trick".[11][12][13][14][15]

Materials:

Sebacoyl chloride solution: 0.15 M in cyclohexane

Hexamethylenediamine solution: 0.4 M aqueous solution containing 0.4 M NaOH

Cyclohexane

Distilled water

50 mL beaker

Forceps

Procedure:

Pour 10 mL of the aqueous hexamethylenediamine solution into a 50 mL beaker.

Carefully pour 10 mL of the sebacoyl chloride solution in cyclohexane down the side of the
beaker to form a distinct layer on top of the aqueous solution.

A film of Nylon 6,10 will form immediately at the interface of the two liquids.

Using forceps, grasp the center of the polymer film and slowly pull it upwards from the
beaker.

A continuous rope of nylon can be drawn from the beaker and wound around a glass rod.

The resulting nylon rope should be washed thoroughly with water to remove any unreacted
monomers and byproducts before handling.

This procedure can be adapted for pimeloyl chloride by substituting it for sebacoyl chloride,

likely with similar concentrations.

Visualizing the Process and Logic
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To better understand the chemical reactions and the comparative logic, the following diagrams
are provided.

Aqueous Phase

(Diamine)
-[NH-(CH2)x-NHCO-(CHz)y-CQO]n-

X Interface (Polyamide)
Organic Phase +2n HCI

CICO-(CHz)y-COClI
(Diacyl Chloride)

Polymerization

Click to download full resolution via product page

Caption: Interfacial polymerization of a polyamide.

Sebacoyl Chloride
(10 carbons) (7 carbons)

Nylon 6,10 Nylon 6,7

Lower moisture absorption Higher melting point
Greater flexibility Increased rigidity

Pimeloyl Chloride
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Caption: Comparison of resulting polymer properties.

Conclusion

Both sebacoyl chloride and pimeloyl chloride are effective monomers for the synthesis of
polyamides. The choice between them should be guided by the desired properties of the final
polymer.

o Sebacoyl chloride is the preferred choice for applications requiring lower moisture absorption
and greater flexibility. The longer hydrocarbon chain imparts these characteristics to the
resulting polyamide, such as Nylon 6,10.

o Pimeloyl chloride, with its shorter carbon chain, is expected to produce polyamides with a
higher melting point and greater rigidity due to a higher density of intermolecular hydrogen
bonds. This would be advantageous in applications where thermal stability and stiffness are
paramount.

While direct comparative experimental data is sparse, the well-established principles of
polymer chemistry allow for a robust, qualitative comparison to guide researchers and drug
development professionals in their material selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

7/8

Tech Support


https://www.protolabs.com/resources/blog/types-of-nylon/
https://www.ulprospector.com/knowledge/8404/pe-difference-between-nylon-6-and-nylon-66/
https://laminatedplastics.com/nylon.pdf
https://www.polypvc.com/news/Different-Types-of-Nylon-Material-.html
http://standring.weebly.com/uploads/2/3/3/5/23356120/nylon_synthesis_lab.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/MIT_Labs/Lab_4%3A_Intro_to_Organic_Chemistry/Experiment_1%3A_Polymers_-_Nylon_6_-_10
https://edu.rsc.org/experiments/making-nylon-the-nylon-rope-trick/755.article
https://www.thoughtco.com/how-to-make-nylon-608926
https://www.instructables.com/The-Rope-Trick-Synthesis-of-Nylon/
https://www.benchchem.com/product/b089887#sebacoyl-chloride-as-an-alternative-to-pimeloyl-chloride
https://www.benchchem.com/product/b089887#sebacoyl-chloride-as-an-alternative-to-pimeloyl-chloride
https://www.benchchem.com/product/b089887#sebacoyl-chloride-as-an-alternative-to-pimeloyl-chloride
https://www.benchchem.com/product/b089887#sebacoyl-chloride-as-an-alternative-to-pimeloyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089887?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

